Cas no 2034249-75-5 (1-[1-(cyclopropanesulfonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole)

• Product Name: 1-[1-(cyclopropanesulfonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole
• CAS No: 2034249-75-5
• MF: C₁₅H₁₈N₄O₃S
• MW: 334.393421649933
• CID: 5349632
• Update Time: 2025-11-01

1-[1-(cyclopropanesulfonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-(1-(cyclopropylsulfonyl)azetidin-3-yl)-4-(phenoxymethyl)-1H-1,2,3-triazole
• 1-(1-cyclopropylsulfonylazetidin-3-yl)-4-(phenoxymethyl)triazole
• 1-[1-(cyclopropanesulfonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole

• Inchi： 1S/C15H18N4O3S/c20-23(21,15-6-7-15)18-9-13(10-18)19-8-12(16-17-19)11-22-14-4-2-1-3-5-14/h1-5,8,13,15H,6-7,9-11H2
• InChI Key： FVFFWCFJVSHKOL-UHFFFAOYSA-N
• SMILES： S(C1CC1)(N1CC(C1)N1C=C(COC2C=CC=CC=2)N=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 507
• XLogP3: 0.8
• Topological Polar Surface Area: 85.7

Additional information on 1-[1-(cyclopropanesulfonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole

Professional Introduction to Compound with CAS No. 2034249-75-5 and Product Name: 1-[1-(cyclopropanesulfonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole

The compound identified by the CAS number 2034249-75-5 and the product name 1-[1-(cyclopropanesulfonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their unique structural features and potential biological activities. The presence of both the cyclopropanesulfonyl and phenoxymethyl substituents in the molecule imparts distinct chemical properties that make it a promising candidate for further investigation.

In recent years, there has been a growing interest in the development of novel triazole derivatives as they exhibit a wide range of biological activities. The 1H-1,2,3-triazole core is particularly noteworthy due to its ability to form stable complexes with various biological targets, making it an attractive scaffold for drug discovery. The structural motif of this compound incorporates an azetidine ring, which is known for its flexibility and ability to interact with biological macromolecules in a manner that can modulate their function.

The cyclopropanesulfonyl group is another critical feature of this compound. This moiety is known for its ability to enhance binding affinity and selectivity when incorporated into drug-like molecules. Its rigid three-membered ring structure can effectively occupy specific binding pockets in target proteins, leading to increased potency and reduced off-target effects. This characteristic makes it particularly valuable in the design of small-molecule inhibitors and activators.

Similarly, the phenoxymethyl substituent contributes to the overall pharmacological profile of the compound. This group is commonly found in bioactive molecules due to its ability to improve solubility and metabolic stability. Additionally, the phenolic oxygen can participate in hydrogen bonding interactions, further enhancing binding affinity to biological targets. The combination of these two substituents in this compound suggests a synergistic effect that could lead to enhanced biological activity.

Recent studies have demonstrated the potential of triazole derivatives as therapeutic agents across various disease indications. For instance, compounds with similar structural motifs have shown promise in inhibiting kinases, which are key enzymes involved in signal transduction pathways associated with cancer and inflammatory diseases. The 1-[1-(cyclopropanesulfonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole molecule may exhibit similar inhibitory effects on kinases due to its ability to mimic natural substrates and disrupt normal signaling cascades.

Moreover, the azetidine ring in this compound provides a unique scaffold that can be further modified to optimize its biological activity. Azetidine derivatives are known for their ability to interact with enzymes and receptors in a manner that can modulate their function. By incorporating additional functional groups or altering the substitution pattern, researchers can fine-tune the pharmacological properties of this molecule to target specific diseases more effectively.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the cyclopropanesulfonyl group necessitates precise control over reaction conditions to avoid unwanted side products. Similarly, the attachment of the phenoxymethyl moiety requires careful selection of reagents and catalysts to ensure regioselectivity and minimize byproduct formation. Advanced synthetic techniques such as transition metal catalysis and flow chemistry may be employed to improve efficiency and scalability.

In terms of applications, this compound has potential uses in both academic research and industrial drug development. In academic settings, it can serve as a valuable tool for studying enzyme mechanisms and exploring new therapeutic strategies. In industry, it may be used as an intermediate in the synthesis of more complex drug candidates or as a lead compound for further optimization.

The safety profile of this compound is also an important consideration during its development. While it does not fall under any restricted categories such as hazardous materials or controlled substances, thorough characterization is necessary to assess its toxicity and potential side effects. Comprehensive toxicological studies would be required before any clinical trials could be initiated.

Future research directions may focus on exploring derivatives of this compound that exhibit enhanced potency or selectivity for specific biological targets. Additionally, computational modeling techniques such as molecular docking and molecular dynamics simulations could provide insights into how this molecule interacts with its intended targets at an atomic level.

Overall,1-[1-(cyclopropanesulfonyl)azetidin-3-yl]-4-(phenoxymethyl)-1H-1,2,3-triazole represents an exciting development in medicinal chemistry with significant potential for advancing therapeutic treatments across multiple disease areas including cancer therapy, inflammatory diseases,and other disorders where kinase inhibition plays a critical role.